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Compound of Interest

Compound Name: Mitramycin

Cat. No.: B7839233 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Mitramycin A, also known as Plicamycin, is an antineoplastic antibiotic that functions

by binding to the minor groove of GC-rich DNA regions. This interaction inhibits the binding of

transcription factors, particularly Specificity Protein 1 (Sp1), to promoter sequences, thereby

suppressing the transcription of downstream target genes involved in cell growth,

differentiation, and apoptosis. Accurate and consistent preparation of Mitramycin A stock

solutions is critical for obtaining reproducible results in cell culture-based assays. This

document provides a detailed protocol for the preparation, storage, and use of Mitramycin A

stock solutions for in vitro research applications.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Mitramycin A

relevant to its use in cell culture.
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Parameter Value / Information Source(s)

Synonyms
Mithramycin, Plicamycin,

Aureolic Acid, A 2371

Molecular Formula C₅₂H₇₆O₂₄

Molecular Weight 1085.2 g/mol

Supplied Form
Crystalline solid or lyophilized

powder

Purity ≥98%

Solubility

- DMSO: ~20 mg/mL to 90

mg/mL (sonication may be

required at higher

concentrations) - Ethanol: ~10

mg/mL - Dimethylformamide

(DMF): ~20 mg/mL - PBS (pH

7.2): ~2 mg/mL

Storage (Solid)
-20°C, desiccated, protected

from light.

Stability (Solid)
Stable for ≥ 24 months at

-20°C.

Storage (Stock Solution)
-20°C in aliquots, protected

from light.

Stability (Stock Solution)
Use within 1 to 3 months to

prevent loss of potency.

Experimental Protocol 1: Preparation of a 10 mM
Mitramycin A Stock Solution
This protocol describes the reconstitution of solid Mitramycin A in DMSO to create a high-

concentration stock solution.

Materials:
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Mitramycin A (lyophilized powder or crystalline solid)

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes (e.g., amber tubes)

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions: Mitramycin A is a hazardous substance and should be handled with care.

Perform all manipulations in a chemical fume hood or a certified biological safety cabinet.

Always wear appropriate PPE.

Methodology:

Pre-calculation: Before opening the vial, calculate the volume of DMSO required to achieve a

10 mM stock solution.

Formula: Volume (µL) = [Mass of Mitramycin (mg) / 1085.2 ( g/mol )] x 100,000

Example for 1 mg of Mitramycin A:

Volume (µL) = [1 mg / 1085.2] x 100,000 ≈ 92.15 µL

Therefore, add 92.15 µL of DMSO to 1 mg of Mitramycin A powder to yield a 10 mM

stock solution. A similar calculation for a 1 mM stock requires 0.92 mL of DMSO for 1

mg of powder.

Reconstitution:

Allow the vial of Mitramycin A powder to equilibrate to room temperature before opening

to prevent condensation.

Using a calibrated pipette, add the calculated volume of sterile DMSO to the vial.
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Cap the vial securely and vortex gently until the solid is completely dissolved. The solution

should be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can lead to degradation, aliquot the stock

solution into smaller working volumes in sterile, light-protecting microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C. Once in solution, it is recommended to use within 1 to 3

months to ensure potency.

Experimental Protocol 2: Preparation of Working
Solutions for Cell Culture
This protocol describes the dilution of the high-concentration stock solution into cell culture

medium for experimental use.

Methodology:

Thawing: Remove one aliquot of the 10 mM Mitramycin A stock solution from the -20°C

freezer and thaw it at room temperature.

Dilution:

Perform a serial dilution of the stock solution into pre-warmed, complete cell culture

medium to achieve the desired final concentration.

Important: The final concentration of DMSO in the culture medium should be kept to a

minimum, typically below 0.1%, as higher concentrations can have physiological effects on

cells.

Example Calculation for a 100 nM final concentration in 10 mL of medium:

Use the formula: C₁V₁ = C₂V₂
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C₁ (Stock concentration) = 10 mM = 10,000,000 nM

C₂ (Final concentration) = 100 nM

V₂ (Final volume) = 10 mL

V₁ (Volume of stock needed) = (C₂ x V₂) / C₁ = (100 nM x 10 mL) / 10,000,000 nM =

0.0001 mL = 0.1 µL

Note: Since pipetting 0.1 µL is inaccurate, it is best to perform an intermediate dilution

(e.g., dilute the 10 mM stock 1:100 in medium to make a 100 µM intermediate stock,

then add 10 µL of this intermediate stock to the 10 mL final volume).

Application: Add the final diluted Mitramycin A solution to your cell culture plates

immediately after preparation. Gently mix the plate to ensure even distribution.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Mitramycin Stock Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7839233#protocol-for-preparing-mitramycin-stock-
solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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